Cas no 70926-10-2 (N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide)

N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide structure
70926-10-2 structure
Product name:N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide
CAS No:70926-10-2
MF:C12H12ClFN4O
MW:282.701284408569
CID:1747224
PubChem ID:9588157

N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide Chemical and Physical Properties

Names and Identifiers

    • N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide
    • LogP
    • N'-[5-[(2-chloro-6-fluorophenyl)methyl]-1,2,4-oxadiazol-3-yl]-N,N-dimethylmethanimidamide
    • N'-(5-((2-Chloro-6-fluorophenyl)methyl)-1,2,4-oxadiazol-3-yl)-N,N-dimethylmethanimidamide
    • Methanimidamide, N'-(5-((2-chloro-6-fluorophenyl)methyl)-1,2,4-oxadiazol-3-yl)-N,N-dimethyl-
    • 70926-10-2
    • Inchi: InChI=1S/C12H12ClFN4O/c1-18(2)7-15-12-16-11(19-17-12)6-8-9(13)4-3-5-10(8)14/h3-5,7H,6H2,1-2H3/b15-7+
    • InChI Key: ONKJITMWJNQHCJ-VIZOYTHASA-N
    • SMILES: CN(C)C=NC1=NOC(=N1)CC2=C(C=CC=C2Cl)F

Computed Properties

  • Exact Mass: 282.0683669g/mol
  • Monoisotopic Mass: 282.0683669g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5Ų
  • XLogP3: 2.8

N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide Related Literature

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